molecular formula C22H27N5O3 B2969988 N-cyclopentyl-1-(3-ethoxypropyl)-2-imino-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide CAS No. 510733-31-0

N-cyclopentyl-1-(3-ethoxypropyl)-2-imino-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

Cat. No. B2969988
CAS RN: 510733-31-0
M. Wt: 409.49
InChI Key: PIGIPGJBDSSBGA-UHFFFAOYSA-N
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Description

“N-cyclopentyl-1-(3-ethoxypropyl)-2-imino-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide” is a chemical compound. It is part of a collection of rare and unique chemicals provided to early discovery researchers .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 409.492 . Other physical and chemical properties are not available in the search results.

Scientific Research Applications

Novel Drug Discovery Strategies

Systematic Structure Modifications for Drug Stability

Research has highlighted the challenges of rapid metabolism mediated by aldehyde oxidase (AO) in compounds with imidazo[1,2-a]pyrimidine moiety, similar in complexity to the compound . A study by Linton et al. (2011) demonstrated various medicinal chemistry strategies to reduce AO-mediated oxidation, enhancing the stability of potential therapeutic agents (Linton et al., 2011).

Fluorescent Probes for Biological Applications

Development of Functional Fluorophores

Castillo et al. (2018) described the synthesis of functional fluorophores using 3-formylpyrazolo[1,5-a]pyrimidines as intermediates. These compounds exhibited significant fluorescence and quantum yields, suggesting their utility in developing fluorescent probes for detecting biologically relevant species (Castillo et al., 2018).

Understanding DNA Repair Mechanisms

DNA Photolyase Activity

Research into cyclobutane pyrimidine dimers, a type of DNA damage caused by UV light, has led to the discovery of DNA photolyase. This enzyme uses visible light to repair damaged DNA, a mechanism that involves breaking cyclobutane rings of the dimer. Understanding this process has implications for understanding cellular mechanisms of DNA repair and the development of therapeutic interventions for UV-induced DNA damage (Sancar, 1994).

Anticancer and Anti-inflammatory Agents

Synthesis of Anticancer and Anti-5-Lipoxygenase Agents

Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives demonstrating cytotoxic and 5-lipoxygenase inhibition activities. This research indicates the potential of pyrimidine derivatives in developing anticancer and anti-inflammatory drugs, showcasing the diverse therapeutic applications of this chemical class (Rahmouni et al., 2016).

Safety and Hazards

Sigma-Aldrich, a supplier of this compound, does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity .

properties

IUPAC Name

N-cyclopentyl-7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27N5O3/c1-2-30-13-7-12-27-19(23)16(21(28)24-15-8-3-4-9-15)14-17-20(27)25-18-10-5-6-11-26(18)22(17)29/h5-6,10-11,14-15,23H,2-4,7-9,12-13H2,1H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PIGIPGJBDSSBGA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCCCN1C2=C(C=C(C1=N)C(=O)NC3CCCC3)C(=O)N4C=CC=CC4=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

409.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclopentyl-1-(3-ethoxypropyl)-2-imino-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

CAS RN

510733-31-0
Record name N-CYCLOPENTYL-1-(3-ETHOXYPROPYL)-2-IMINO-5-OXO-1,5-DIHYDRO-2H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDINE-3-CARBOXAMIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

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